Cas no 685849-38-1 (<br>4-((4-Chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino) benzenesulfonamide)

• Product Name: <br>4-((4-Chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino) benzenesulfonamide
• CAS No: 685849-38-1
• MF: C₁₆H₁₁ClFN₃O₄S
• MW: 395.792644739151
• MDL: MFCD04991205
• CID: 3080251
• PubChem ID: 1092070
• Update Time: 2025-11-02

<br>4-((4-Chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino) benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• <br>4-((4-Chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino) benzenesulfonamide
• SR-01000365390
• AKOS000273496
• 4-((4-Chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzenesulfonamide
• AB00682391-01
• 685849-38-1
• 4-[[4-chloro-1-(2-fluorophenyl)-2,5-dioxopyrrol-3-yl]amino]benzenesulfonamide
• 4-{[4-chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl]amino}benzene-1-sulfonamide
• MFCD04991205
• SR-01000365390-1
• 4-{[4-chloro-1-(2-fluorophenyl)-2,5-dioxoazolin-3-yl]amino}benzenesulfonamide

• MDL： MFCD04991205
• Inchi： 1S/C16H11ClFN3O4S/c17-13-14(20-9-5-7-10(8-6-9)26(19,24)25)16(23)21(15(13)22)12-4-2-1-3-11(12)18/h1-8,20H,(H2,19,24,25)
• InChI Key： OXABIEJQMYRDRD-UHFFFAOYSA-N
• SMILES： ClC1C(N(C2C=CC=CC=2F)C(C=1NC1C=CC(=CC=1)S(N)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 395.014
• Monoisotopic Mass: 395.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on <br>4-((4-Chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino) benzenesulfonamide

Comprehensive Overview of 4-((4-Chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino) benzenesulfonamide (CAS No. 685849-38-1)

The compound 4-((4-Chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino) benzenesulfonamide (CAS No. 685849-38-1) is a specialized chemical entity with significant potential in various research and industrial applications. This sulfonamide derivative features a unique molecular structure combining a fluorophenyl group and a pyrrol-dione core, making it a subject of interest in medicinal chemistry and material science. Its benzenesulfonamide moiety is particularly noteworthy, as this functional group is commonly found in bioactive molecules.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their diverse biological activities. Researchers are particularly focused on their potential as enzyme inhibitors, with applications ranging from pharmaceutical development to agricultural chemistry. The presence of both chloro and fluoro substituents in this molecule enhances its electronic properties, potentially improving its binding affinity to biological targets.

The synthesis of 4-((4-Chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino) benzenesulfonamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Current research trends focus on optimizing its synthetic route to improve yield and reduce environmental impact, aligning with the growing demand for green chemistry approaches.

From a pharmaceutical perspective, this compound's structural features suggest potential as a lead molecule for drug discovery. The pyrrol-dione scaffold is known to exhibit various biological activities, while the sulfonamide group often contributes to enhanced water solubility and bioavailability. Recent studies in computational chemistry have explored its possible interactions with biological targets, though clinical applications would require extensive preclinical evaluation.

In material science applications, 4-((4-Chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino) benzenesulfonamide shows promise due to its conjugated π-electron system. Researchers are investigating its potential in organic electronic devices, where its electron-withdrawing substituents might facilitate charge transport. The compound's thermal stability and photophysical properties are currently under investigation for possible applications in optoelectronic materials.

The market for specialized heterocyclic compounds like this one has been expanding steadily, driven by increasing R&D investments in both pharmaceutical and advanced materials sectors. Suppliers typically offer this compound in research quantities, with purity levels ranging from 95% to 98%. Storage recommendations generally include protection from light and moisture at controlled temperatures to maintain stability.

Recent advancements in high-throughput screening technologies have increased demand for structurally diverse compounds like 4-((4-Chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino) benzenesulfonamide. Pharmaceutical companies are particularly interested in its potential as a scaffold for developing new small molecule therapeutics. The compound's patent status and commercial availability make it attractive for academic and industrial researchers alike.

From a safety perspective, standard laboratory precautions should be observed when handling this compound. While not classified as hazardous under current regulations, proper personal protective equipment including gloves and safety glasses is recommended. Material Safety Data Sheets (MSDS) should be consulted for specific handling and disposal guidelines.

The future research directions for 4-((4-Chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino) benzenesulfonamide may include detailed structure-activity relationship studies, formulation development, and investigation of its physicochemical properties. As the scientific community continues to explore novel sulfonamide derivatives, this compound represents an interesting case study in molecular design and potential applications.

For researchers interested in this compound, key considerations include its solubility profile (typically soluble in polar organic solvents but limited water solubility), stability under various pH conditions, and compatibility with common biochemical assays. These factors are crucial when designing experiments involving 4-((4-Chloro-1-(2-fluorophenyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino) benzenesulfonamide.